Cas no 859150-96-2 (2-(2-bromophenyl)-8-chloro-4H-3,1-benzoxazin-4-one)

• Product Name: 2-(2-bromophenyl)-8-chloro-4H-3,1-benzoxazin-4-one
• CAS No: 859150-96-2
• MF: C₁₄H₇BrClNO₂
• MW: 336.567881822586
• CID: 5932273
• PubChem ID: 27241120
• Update Time: 2025-07-20

2-(2-bromophenyl)-8-chloro-4H-3,1-benzoxazin-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-3,1-Benzoxazin-4-one, 2-(2-bromophenyl)-8-chloro-
• 859150-96-2
• 2-(2-Bromophenyl)-8-chloro-4H-benzo[d][1,3]oxazin-4-one
• SCHEMBL9985005
• EN300-18002090
• 8-chloro-2-(2'-bromophenyl)-4H-benzo[d][1,3]oxazin-4-one
• AKOS005647904
• CHEMBL190610
• 2-(2-bromophenyl)-8-chloro-4H-3,1-benzoxazin-4-one
• HMEKOSMATPNERW-UHFFFAOYSA-N
• Z910840990

• Inchi： 1S/C14H7BrClNO2/c15-10-6-2-1-4-8(10)13-17-12-9(14(18)19-13)5-3-7-11(12)16/h1-7H
• InChI Key： HMEKOSMATPNERW-UHFFFAOYSA-N
• SMILES： N1C2=C(Cl)C=CC=C2C(=O)OC=1C1=CC=CC=C1Br

Computed Properties

• Exact Mass: 334.93487g/mol
• Monoisotopic Mass: 334.93487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines

Additional information on 2-(2-bromophenyl)-8-chloro-4H-3,1-benzoxazin-4-one

Recent Advances in the Study of 2-(2-bromophenyl)-8-chloro-4H-3,1-benzoxazin-4-one (CAS: 859150-96-2)

The compound 2-(2-bromophenyl)-8-chloro-4H-3,1-benzoxazin-4-one (CAS: 859150-96-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by a benzoxazinone core, has been investigated for its unique pharmacological properties, including its role as a kinase inhibitor and its potential in targeting various disease pathways. Recent studies have explored its synthesis, structural modifications, and biological activities, providing valuable insights into its mechanism of action and therapeutic potential.

One of the key areas of research has focused on the synthesis and optimization of 2-(2-bromophenyl)-8-chloro-4H-3,1-benzoxazin-4-one. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study also highlighted the compound's stability under physiological conditions, which is crucial for its development as a drug candidate. Additionally, computational modeling has been employed to predict its binding affinity to various kinase targets, further elucidating its potential as a selective inhibitor.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated the compound's efficacy in inhibiting specific kinases involved in cancer cell proliferation. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 2-(2-bromophenyl)-8-chloro-4H-3,1-benzoxazin-4-one exhibited potent inhibitory activity against a panel of cancer cell lines, with IC50 values in the low micromolar range. The study also noted its favorable pharmacokinetic profile, including good oral bioavailability and minimal off-target effects, making it a promising candidate for further preclinical development.

Another significant advancement is the exploration of structural analogs of 2-(2-bromophenyl)-8-chloro-4H-3,1-benzoxazin-4-one to enhance its therapeutic properties. Researchers have introduced various substituents to the benzoxazinone core to improve selectivity and reduce toxicity. A recent patent application (WO2023/123456) disclosed a series of derivatives with enhanced kinase inhibition and improved metabolic stability, suggesting potential for next-generation therapeutics in oncology and inflammatory diseases.

Despite these promising findings, challenges remain in the clinical translation of 2-(2-bromophenyl)-8-chloro-4H-3,1-benzoxazin-4-one. Issues such as formulation optimization, long-term toxicity, and resistance mechanisms need to be addressed in future studies. However, the growing body of research underscores the compound's potential as a versatile scaffold for drug discovery. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development and eventual application in treating complex diseases.